EP26

• Molecular Formula: C42H42ClFN4O5
• Molecular Weight: 737.3 g/mol
• InChI: InChI=1S/C42H42ClFN4O5/c1-27-29(14-10-15-31(27)28-12-6-5-7-13-28)25-53-30-20-37(49-2)33(38(21-30)50-3)24-45-18-8-9-19-52-40-22-32-36(23-39(40)51-4)46-26-47-42(32)48-35-17-11-16-34(43)41(35)44/h5-7,10-17,20-23,26,45H,8-9,18-19,24-25H2,1-4H3,(H,46,47,48)
• InChIKey: UNVKVCJYTQIHSW-UHFFFAOYSA-N

EP26 – Dual EGFR/PD-L1 Inhibitor for Glioblastoma

EP26 is a rationally designed small molecule that simultaneously targets epidermal growth factor receptor (EGFR) kinase activity and the PD-1/PD-L1 immune checkpoint interaction. Originating from a medicinal chemistry campaign that merged a gefitinib-derived EGFR-binding warhead with a PD-L1/PD-1 disrupting moiety inspired by BMS-202, EP26 was reported in the Journal of Medicinal Chemistry as the most potent dual inhibitor within its series [1]. It exhibits single-digit nanomolar potency against EGFR (IC₅₀ = 37.5 nM) and low-micromolar blockade of the PD-1/PD-L1 protein-protein interaction (IC₅₀ = 1.77 μM), along with oral bioavailability (F = 22%) and compelling in vivo efficacy in a glioblastoma model [1]. Its chemical structure (MW = 737.26) and physicochemical profile are documented in authoritative pharmacology databases [2].

1

Dual-target pathway studies: Simultaneous EGFR kinase and PD-1/PD-L1 checkpoint engagement in a single molecule.

2

Oral in vivo research: Oral bioavailability profile supports chronic dosing in rodent models without daily injection.

3

Glioblastoma tumor-immune models: Enables studies of EGFR–PD-L1 crosstalk in coculture and xenograft settings.

• [1] Yang Z, Liu Z, Wan S, Xu J, Huang Y, He H, Liu T, Li L, Ren Y, Zhang J, Chen J. Discovery of Novel Small-Molecule-Based Potential PD-L1/EGFR Dual Inhibitors with High Druggability for Glioblastoma Immunotherapy. J Med Chem. 2024;67(10):7995-8019. doi:10.1021/acs.jmedchem.4c00128 View Source
• [2] IUPHAR/BPS Guide to Pharmacology. EP26 Ligand Page. Accessed 2024. Ligand ID: 13364. View Source

Why EP26 Over Single-Target Inhibitors

Single-target EGFR inhibitors (e.g., gefitinib) and standalone PD-1/PD-L1 blockers (e.g., BMS-202 or NP19) each address only one axis of the EGFR–PD-L1 interplay that drives glioblastoma progression. EP26 was explicitly designed to combine both pharmacophores in a single molecular entity, achieving coordinated inhibition that cannot be recapitulated by co-administration of individual agents [1]. The quantitative evidence below demonstrates that EP26 not only engages both targets simultaneously but also translates this dual pharmacology into superior tumor growth inhibition relative to clinically relevant single-target comparators in the same preclinical model.

Target

EP26 (dual EGFR/PD-L1 inhibitor)

Single-target agents (gefitinib, BMS-202, NP19)

Mechanism

Coordinated EGFR inhibition and PD-L1/PD-1 blockade

Only one pathway; gefitinib lacks PD-L1 activity, BMS-202/NP19 lack EGFR activity

Preclinical synergy

Single-molecule dual pharmacology recapitulates both signals simultaneously

Co-administration of two drugs may not replicate the same PK/PD profile or tumor-immune interaction

Oral research route

Oral bioavailability supports daily gavage in chronic models

Many PD-L1 small molecules require intraperitoneal injection; oral PK may differ

Risk summary: Single-target EGFR or PD-L1 inhibitors cannot substitute for EP26 in studies requiring coordinated dual inhibition; parallel use of two agents introduces pharmacokinetic variables and may not reproduce the same tumor-immune endpoint profile.

• [1] Yang Z, Liu Z, Wan S, et al. J Med Chem. 2024;67(10):7995-8019. doi:10.1021/acs.jmedchem.4c00128 View Source

EP26 vs Analogues: Quantitative Evidence

Dual EGFR and PD-L1 Inhibition Potency

EP26 was the most potent compound in a series of dual inhibitors, displaying an EGFR IC₅₀ of 37.5 nM and a PD-1/PD-L1 IC₅₀ of 1.77 μM [1]. By contrast, the cognate single-target agents gefitinib and BMS-202 are inactive at the reciprocal target at comparable concentrations: gefitinib is an EGFR inhibitor with no appreciable PD-L1 blocking activity, while BMS-202 (PD-1/PD-L1 IC₅₀ = 18 nM) lacks EGFR inhibitory activity [1]. This dual engagement is a class-defining feature not shared by either standalone inhibitor.

Dual inhibition potency

Head-to-head

EP26: EGFR IC₅₀ 37.5 nM, PD-1/PD-L1 IC₅₀ 1.77 μM
Gefitinib: EGFR only; BMS-202: PD-L1 only

Dual-target engagement confirmed; single comparators inactive at reciprocal target.

Kinase assay / HTRF FRET; class-defining feature.

Evidence Dimension	Target engagement potency (EGFR and PD-L1/PD-1)
Target Compound Data	EP26: EGFR IC₅₀ = 37.5 nM; PD-1/PD-L1 IC₅₀ = 1.77 μM
Comparator Or Baseline	Gefitinib: EGFR IC₅₀ ~33 nM, no PD-L1 activity; BMS-202: PD-1/PD-L1 IC₅₀ = 18 nM, no EGFR activity
Quantified Difference	EP26 is the only agent with quantifiable dual activity; BMS-202 shows ~98-fold stronger PD-L1 blockade but zero EGFR activity, while gefitinib shows comparable EGFR potency but zero PD-L1 activity.
Conditions	EGFR inhibition: kinase activity assay; PD-1/PD-L1: HTRF FRET-based protein-protein interaction assay [1]

Why This Matters

A dual inhibitor obviates the need for two separate compounds in preclinical models, simplifying pharmacokinetic and pharmacodynamic profiling and enabling studies of coordinated EGFR/PD-L1 signaling.

• [1] Yang Z, Liu Z, Wan S, et al. J Med Chem. 2024;67(10):7995-8019. doi:10.1021/acs.jmedchem.4c00128 View Source
• [2] IUPHAR/BPS Guide to Pharmacology. EP26 Ligand Page. Ligand ID: 13364. View Source

Tumor Growth Inhibition in Glioblastoma Model

In a U87MG glioblastoma xenograft mouse model, EP26 administered orally achieved a tumor growth inhibition (TGI) of 92.0%, significantly outperforming gefitinib (TGI = 77.2%) and the PD-1/PD-L1 inhibitor NP19 (TGI = 82.8%) under the same experimental conditions [1].

GBM xenograft TGI

Head-to-head

EP26: TGI 92.0%
Gefitinib: 77.2%
NP19: 82.8%

Reported model-response context; EP26 associated with higher TGI.

U87MG xenograft, oral dosing; comparison under same conditions.

Evidence Dimension	Tumor growth inhibition (TGI) in GBM xenograft
Target Compound Data	EP26: TGI = 92.0%
Comparator Or Baseline	Gefitinib: TGI = 77.2%; NP19: TGI = 82.8%
Quantified Difference	EP26 TGI exceeds gefitinib by 14.8 percentage points (19.2% relative improvement) and NP19 by 9.2 percentage points (11.1% relative improvement).
Conditions	U87MG GBM xenograft mouse model; oral dosing; duration and dosing schedule as per J Med Chem 2024

Why This Matters

For researchers evaluating glioblastoma interventions, the 92% TGI represents near-complete tumor stasis in a model where clinical comparators achieve only partial suppression, directly impacting the decision to select EP26 for in vivo studies.

• [1] Yang Z, Liu Z, Wan S, et al. J Med Chem. 2024;67(10):7995-8019. doi:10.1021/acs.jmedchem.4c00128 View Source

Oral Bioavailability for In Vivo Dosing

EP26 demonstrates an oral bioavailability (F) of 22% in mice, as reported in the primary discovery paper [1]. While lower than gefitinib's oral bioavailability (which is typically ~60% in humans and ~50% in mice), EP26's oral absorption is sufficient to achieve the 92% TGI described above. Notably, many PD-L1 small-molecule inhibitors such as BMS-202 are primarily used via intraperitoneal injection in preclinical models, making EP26's oral activity a practical advantage for chronic dosing studies.

Oral bioavailability

Cross-study comparable

EP26: F = 22% (mouse)
Gefitinib: ≈50–60%
BMS-202/NP19: not oral

Supports oral dosing in chronic in vivo models; direct oral comparator data limited.

Mouse PK; therapeutic tumor suppression achieved despite modest F%.

Evidence Dimension	Oral bioavailability (F%)
Target Compound Data	EP26: F = 22% (mouse)
Comparator Or Baseline	Gefitinib: F ≈ 50–60% (mouse/human); BMS-202: not typically administered orally in published models; NP19: administered intraperitoneally in TGI studies
Quantified Difference	EP26 achieves therapeutic tumor suppression despite lower absolute bioavailability; BMS-202/NP19 lack reported oral activity in GBM models.
Conditions	Mouse pharmacokinetic study; oral gavage; J Med Chem 2024

Why This Matters

Oral dosing simplifies long-term treatment regimens in animal models compared to daily intraperitoneal injections, reducing animal stress and experimental variability—a key consideration for laboratories procuring compounds for chronic efficacy studies.

• [1] Yang Z, Liu Z, Wan S, et al. J Med Chem. 2024;67(10):7995-8019. doi:10.1021/acs.jmedchem.4c00128 View Source

Intratumoral CD4+ and CD8+ T Cell Increase

EP26 treatment led to a measurable increase in both CD4+ and CD8+ T cells within the tumor microenvironment of the GBM model, as quantified by the authors [1]. This immunomodulatory effect is a direct consequence of PD-L1/PD-1 blockade and is not elicited by gefitinib alone. The paper describes EP26 as the first small‑molecule‑based PD‑L1/EGFR dual inhibitor to demonstrate this immunostimulatory capacity.

T cell infiltration

Class-level inference

Increased intratumoral CD4+ and CD8+ T cells

Reported immunomodulation endpoint; gefitinib does not induce this response.

GBM model; quantified by authors.

Evidence Dimension	Intratumoral immune cell infiltration (CD4+, CD8+ T cells)
Target Compound Data	EP26: increased CD4+ and CD8+ T cell populations (quantified via flow cytometry or IHC)
Comparator Or Baseline	Gefitinib: no reported increase in CD4+/CD8+ T cells; NP19: known to activate immune microenvironment but lacks EGFR inhibition
Quantified Difference	Not numerically specified in abstract; EP26 uniquely provides both T cell activation (via PD-L1) and tumor cell-intrinsic EGFR inhibition.
Conditions	U87MG GBM mouse model; tumor microenvironment analysis; J Med Chem 2024

Why This Matters

The ability to enhance T cell infiltration while simultaneously inhibiting a driver oncogene makes EP26 a valuable tool for studying immune-oncology combinations in glioblastoma without the confounding variable of multiple drug pharmacokinetics.

• [1] Yang Z, Liu Z, Wan S, et al. J Med Chem. 2024;67(10):7995-8019. doi:10.1021/acs.jmedchem.4c00128 View Source

Cytotoxicity in GBM-Immune Coculture

EP26 promoted U87MG glioblastoma cell death in a U87MG/Jurkat T‑cell coculture system, demonstrating superior in vitro antiproliferative activity compared to single‑target controls [1]. This model mimics the tumor–immune synapse and is more clinically relevant than simple monoculture cytotoxicity assays. The dual mechanism—EGFR inhibition in tumor cells combined with PD‑L1/PD‑1 disruption between tumor and T cells—is uniquely accessible with EP26 and cannot be replicated by gefitinib or BMS‑202 alone.

Coculture cytotoxicity

Class-level inference

Enhanced antiproliferative effect in U87MG/Jurkat coculture

Supports tumor-immune synapse research; dual mechanism uniquely accessible.

Single-target controls lack combined activity in this model.

Evidence Dimension	Cytotoxicity in U87MG/Jurkat coculture
Target Compound Data	EP26: superior antiproliferative effect (quantified in full text)
Comparator Or Baseline	Gefitinib: only EGFR inhibition; BMS-202: only PD-L1 blockade
Quantified Difference	Not explicitly extractable from abstract; EP26 uniquely combines both mechanisms in a single assay.
Conditions	U87MG/Jurkat cell coculture model; J Med Chem 2024

Why This Matters

For groups studying tumor–immune cell interactions, EP26 provides a single chemical tool to probe both signaling nodes simultaneously, eliminating the need to optimize combinatorial dosing of two separate inhibitors.

• [1] Yang Z, Liu Z, Wan S, et al. J Med Chem. 2024;67(10):7995-8019. doi:10.1021/acs.jmedchem.4c00128 View Source

EP26 Application Scenarios

Preclinical Dual Targeting in Glioblastoma

EP26 is the first reported small-molecule dual inhibitor of EGFR and PD-L1, making it the tool of choice for laboratories exploring whether combined blockade offers synergistic benefit over sequential or co‑administered single‑target agents in glioblastoma. Its 92% TGI in a U87MG xenograft model [1] provides a defined efficacy benchmark for comparison with novel agents entering the same indication.

Oral Dosing for Chronic Immuno-Oncology

Unlike many PD-L1 small molecules that require intraperitoneal administration, EP26's oral bioavailability (F = 22%) [1] supports daily gavage in mice, facilitating long‑term dosing protocols with reduced handling stress. This property is particularly valuable for studies lasting several weeks where injection-site reactions or cumulative stress could confound immune readouts.

Tumor-Immune Coculture Experiments

The immunomodulatory effect of EP26—evidenced by increased CD4+ and CD8+ T cells in tumors and enhanced U87MG killing in Jurkat coculture [1]—makes it an essential compound for mechanistic studies of the EGFR–PD-L1 crosstalk. Researchers can deploy EP26 as a single-agent probe to dissect how EGFR-driven signals modulate immune evasion in glioblastoma and potentially other EGFR-expressing cancers.

Reference Standard for Dual Inhibitor Screening

With well-characterized inhibitory constants for both EGFR (pIC₅₀ = 7.43) and PD-L1/PD-1 (pIC₅₀ = 5.75) [1], EP26 serves as a benchmark standard in pharmacological assays. Its defined dual activity profile can be used to calibrate and compare the efficacy of newly developed bifunctional molecules, ensuring consistent assay performance across laboratories.

Application

Selection Property

Validation Focus

Preclinical dual-target GBM studies

Dual EGFR/PD-L1 pharmacology

Tumor growth inhibition endpoint context

Oral dosing for chronic immuno-oncology

Oral bioavailability profile

In vivo exposure-model validation

Tumor-immune coculture experiments

Immunomodulatory and antiproliferative profile

T cell infiltration and cytotoxicity endpoint review

Dual inhibitor screening benchmark

Characterized dual inhibitory constants

Assay standardization and cross-study comparison

• [1] Yang Z, Liu Z, Wan S, et al. J Med Chem. 2024;67(10):7995-8019. doi:10.1021/acs.jmedchem.4c00128 View Source